![molecular formula C11H13BrN4O B8431043 (3-Bromo-imidazo[1,2-b]pyridazin-6-yl)-(tetrahydropyran-4-yl)-amine CAS No. 1012343-73-5](/img/structure/B8431043.png)
(3-Bromo-imidazo[1,2-b]pyridazin-6-yl)-(tetrahydropyran-4-yl)-amine
Cat. No. B8431043
M. Wt: 297.15 g/mol
InChI Key: DOPWTFXGWBIPOO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08969565B2
Procedure details
A mixture of 3-bromo-6-fluoroimidazo[1,2-b]pyridazine (1.4 g, 6.6 mmol), tetrahydro-2H-pyran-4-amine (1.0 g, 9.9 mmol), cesium carbonate (4.3 g, 13 mmol), and DMF (10 mL) was maintained at 40° C. for 16 h, then cooled to RT and partitioned between ethyl acetate (100 mL) and H2O (100 mL). The layers were separated, and the aqueous layer was extracted with ethyl acetate (4×40 mL). The combined organic layers were washed with H2O (100 mL) and brine (100 mL), then dried (MgSO4), filtered and concentrated to afford a residue that was purified by flash chromatography (SiO2) to afford 3-bromo-N-(tetrahydro-pyran-4-yl)imidazo[1,2-b]pyridazin-6-amine (1.6 g, 80%) as a light yellow solid: 1H NMR (400 MHz, MeOD-d4) δ 7.58 (d, J=9.9 Hz, 1H), 7.42 (s, 2H), 6.71 (d, J=9.9 Hz, 1H), 3.95-4.08 (m, 3H), 3.60 (td, J=11.5, 2.3 Hz, 2H), 2.16 (d, J=11.5 Hz, 2H), 1.53-1.69 (m, 2H); LCMS (ESI) m/e 297.1 [(M+H)+, calcd for C11H13BrN4O 297.0].
Name
cesium carbonate
Quantity
4.3 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[N:6]2[N:7]=[C:8](F)[CH:9]=[CH:10][C:5]2=[N:4][CH:3]=1.[O:12]1[CH2:17][CH2:16][CH:15]([NH2:18])[CH2:14][CH2:13]1.C(=O)([O-])[O-].[Cs+].[Cs+]>CN(C=O)C>[Br:1][C:2]1[N:6]2[N:7]=[C:8]([NH:18][CH:15]3[CH2:16][CH2:17][O:12][CH2:13][CH2:14]3)[CH:9]=[CH:10][C:5]2=[N:4][CH:3]=1 |f:2.3.4|
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Inputs
Step One
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Name
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|
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Quantity
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1.4 g
|
|
Type
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reactant
|
|
Smiles
|
BrC1=CN=C2N1N=C(C=C2)F
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Name
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|
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Quantity
|
1 g
|
|
Type
|
reactant
|
|
Smiles
|
O1CCC(CC1)N
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Name
|
cesium carbonate
|
|
Quantity
|
4.3 g
|
|
Type
|
reactant
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Smiles
|
C([O-])([O-])=O.[Cs+].[Cs+]
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Name
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|
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Quantity
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10 mL
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Type
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solvent
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Smiles
|
CN(C)C=O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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40 °C
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Other
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Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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cooled to RT
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CUSTOM
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Type
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CUSTOM
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Details
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partitioned between ethyl acetate (100 mL) and H2O (100 mL)
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CUSTOM
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Type
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CUSTOM
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Details
|
The layers were separated
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EXTRACTION
|
Type
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EXTRACTION
|
|
Details
|
the aqueous layer was extracted with ethyl acetate (4×40 mL)
|
WASH
|
Type
|
WASH
|
|
Details
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The combined organic layers were washed with H2O (100 mL) and brine (100 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried (MgSO4)
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FILTRATION
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Type
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FILTRATION
|
|
Details
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filtered
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
concentrated
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
to afford a residue that
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
was purified by flash chromatography (SiO2)
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Outcomes
Product
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Name
|
|
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Type
|
product
|
|
Smiles
|
BrC1=CN=C2N1N=C(C=C2)NC2CCOCC2
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.6 g | |
| YIELD: PERCENTYIELD | 80% | |
| YIELD: CALCULATEDPERCENTYIELD | 81.6% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
